(E)-N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H22N4OS/c1-14-4-6-17(21-20-14)22-10-8-15(9-11-22)13-19-18(23)7-5-16-3-2-12-24-16/h2-7,12,15H,8-11,13H2,1H3,(H,19,23)/b7-5+
• InChI Key: XWKKJOILBJOFFD-FNORWQNLSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC1=NN=C(C=C1)N2CCC(CC2)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

(E)-N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C18H22N4OS and its molecular weight is 342.46. The purity is usually 95%.
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Scientific Research Applications

Structure and Packing of Aminoxyl and Piperidinyl Acrylamide Monomers

A study by Goswami et al. (2015) focused on the structural analysis of aminoxyl and piperidinyl acrylamide monomers, which are crucial for the preparation of redox-active polymers. These compounds exhibit specific configurations and packing arrangements influenced by hydrogen bonds, contributing to their application in polymer science for developing materials with unique electrical properties (Goswami et al., 2015).

Heterocyclic Chemistry in Drug Development

Research by Annapurna and Jalapathi (2014) on the synthesis of benzothiazepine derivatives using piperidinyl acrylamide compounds highlights the role of heterocyclic chemistry in drug development. The study underscores the anti-inflammatory properties of some synthesized compounds, demonstrating the potential of such chemical structures in pharmaceutical applications (Annapurna & Jalapathi, 2014).

Antibacterial and Anticancer Properties

Bondock and Gieman (2015) synthesized new 2-chloro-3-hetarylquinolines with structures related to acrylamide derivatives. These compounds were evaluated for their antibacterial and anticancer activity, revealing significant potential against certain bacterial strains and tumor cell lines. This research highlights the importance of structural modifications in developing potent antimicrobial and anticancer agents (Bondock & Gieman, 2015).

Synthesis and Polymerization

Ling and Habicher (2001) reported on the synthesis and polymerization of new (meth)acrylamides bearing a hindered piperidine and a hydroxyl group. These multifunctional (meth)acrylamide monomers were used to create polymers and copolymers, characterized by their structural and chemical properties. The study opens avenues for using these compounds in creating materials with tailored properties for specific applications (Ling & Habicher, 2001).